Cas no 86406-07-7 (methyl DL-methionate)

• Product Name: methyl DL-methionate
• CAS No: 86406-07-7
• MF: C₁₆H₁₂O₂S
• MW: 268.330283164978
• CID: 889516
• PubChem ID: 339167
• Update Time: 2025-04-19

methyl DL-methionate Chemical and Physical Properties

Names and Identifiers

• methyl DL-methionate
• Einecs 256-133-1
• 5-methoxy-2-phenylthiochromen-4-one
• CHEMBL294017
• 5-Methoxy-2-phenyl-thiochromen-4-one
• 4H-1-Benzothiopyran-4-one, 5-methoxy-2-phenyl-
• NSC364352
• NSC-364352
• 5-Methoxy-2-phenyl-4H-thiochromen-4-one
• 2Ph5MeO-Bzthiopyran4one
• DTXSID30320788
• 86406-07-7

• Inchi： 1S/C16H12O2S/c1-18-13-8-5-9-14-16(13)12(17)10-15(19-14)11-6-3-2-4-7-11/h2-10H,1H3
• InChI Key： ZDXFSBAMCGHZIK-UHFFFAOYSA-N
• SMILES： S1C(=CC(C2C(=CC=CC1=2)OC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.05580079g/mol
• Monoisotopic Mass: 268.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioflavones